Cas no 2229365-96-0 (4-bromo-2-fluoro-6-methoxybenzene-1-thiol)

• Product Name: 4-bromo-2-fluoro-6-methoxybenzene-1-thiol
• CAS No: 2229365-96-0
• MF: C₇H₆BrFOS
• MW: 237.089343547821
• CID: 6449656
• PubChem ID: 165646190
• Update Time: 2025-05-26

4-bromo-2-fluoro-6-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-methoxybenzene-1-thiol
• 2229365-96-0
• EN300-1924811

• Inchi： 1S/C7H6BrFOS/c1-10-6-3-4(8)2-5(9)7(6)11/h2-3,11H,1H3
• InChI Key： YUKKKGLGXCEEQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)S)F

Computed Properties

• Exact Mass: 235.93068g/mol
• Monoisotopic Mass: 235.93068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Additional information on 4-bromo-2-fluoro-6-methoxybenzene-1-thiol

Introduction to 4-bromo-2-fluoro-6-methoxybenzene-1-thiol (CAS No: 2229365-96-0)

4-bromo-2-fluoro-6-methoxybenzene-1-thiol, identified by the CAS number 2229365-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl thiols, characterized by the presence of a sulfur-hydrogen (-SH) group attached to an aromatic benzene ring. The structural features of this molecule, including the bromine and fluoro substituents, as well as the methoxy group, contribute to its unique chemical properties and potential biological activities.

The synthesis and application of 4-bromo-2-fluoro-6-methoxybenzene-1-thiol have been explored in various research studies, particularly in the development of novel therapeutic agents. The benzene ring serves as a versatile scaffold for further functionalization, making it a valuable intermediate in organic synthesis. The bromine and fluoro atoms introduce electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Additionally, the methoxy group provides a hydrophilic moiety, enhancing solubility and interaction with biological targets.

In recent years, there has been growing interest in aryl thiols due to their potential roles as bioactive molecules. Aryl thiols are known to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The thiol group (-SH) is particularly important as it can participate in various biochemical reactions, such as disulfide bond formation and enzyme inhibition. These characteristics make 4-bromo-2-fluoro-6-methoxybenzene-1-thiol a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 4-bromo-2-fluoro-6-methoxybenzene-1-thiol is its utility as a building block in medicinal chemistry. The presence of multiple reactive sites on its aromatic ring allows for diverse chemical modifications, enabling researchers to design molecules with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at specific positions on the benzene ring. This flexibility makes it an invaluable tool for synthesizing complex pharmacophores.

Recent studies have highlighted the importance of fluorinated aryl compounds in medicinal chemistry. Fluorine atoms can significantly influence the pharmacokinetic properties of drugs, including their metabolic stability, bioavailability, and binding affinity to biological targets. The incorporation of a fluoro group in 4-bromo-2-fluoro-6-methoxybenzene-1-thiol enhances its potential as a lead compound for drug development. Moreover, the bromine atom can serve as a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions.

The methoxy group in 4-bromo-2-fluoro-6-methoxybenzene-1-thiol also contributes to its chemical versatility. Methoxy-substituted aromatic compounds are known to exhibit enhanced solubility in polar solvents, which can improve their bioavailability. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. These properties make it an attractive moiety for designing drugs with improved pharmacological profiles.

In conclusion, 4-bromo-2-fluoro-6-methoxybenzene-1-thiol (CAS No: 2229365-96-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the bromine, fluoro, and methoxy substituents, make it a valuable intermediate for synthesizing novel bioactive molecules. The thiol group provides additional opportunities for chemical modification and biological activity modulation. As research in medicinal chemistry continues to advance, compounds like 4-bromo-2-fluoro-6-methoxybenzene-1-thiol are expected to play a crucial role in the discovery and development of new therapeutic agents.